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Compound of Interest

Compound Name: Propane sultone

Cat. No.: B022683 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely handling 1,3-propane sultone in a research setting. It includes

frequently asked questions (FAQs) and troubleshooting guides to address potential issues

during experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1,3-propane sultone and why is it considered hazardous?

1,3-propane sultone is a cyclic sulfonate ester used as a chemical intermediate.[1] It is

classified as a potent carcinogen, mutagen, and teratogen.[1] The International Agency for

Research on Cancer (IARC) has classified it as a Group 2B carcinogen, meaning it is possibly

carcinogenic to humans, based on sufficient evidence of carcinogenicity in experimental

animals.[2][3] Exposure can occur through inhalation, skin absorption, and ingestion.[4][5] In

animal studies, it has been shown to cause tumors at multiple sites, including the brain,

mammary gland, and hematopoietic system.[2][3][6]

Q2: What are the primary health risks associated with short-term and long-term exposure?

Short-term exposure: The substance is irritating to the eyes and skin, with skin effects

potentially having a delayed onset.[4][7] Inhalation of airborne particles can quickly reach

harmful concentrations.[4]
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Long-term or repeated exposure: The primary risk is cancer.[4] It is a directly acting

alkylating agent, meaning it can react with DNA without metabolic activation.[6][8] Long-term

exposure may also lead to sensitization reactions in some individuals.[8]

Q3: What are the established occupational exposure limits for 1,3-propane sultone?

There is no permissible exposure limit (PEL) established by the Occupational Safety and

Health Administration (OSHA).[5] However, the National Institute for Occupational Safety and

Health (NIOSH) recommends limiting exposure to the "lowest feasible concentration" because

it is a potential occupational carcinogen.[5][9] The American Conference of Governmental

Industrial Hygienists (ACGIH) classifies it as an A3 carcinogen, confirming its carcinogenicity in

animals with unknown relevance to humans.[4][10]

Troubleshooting Guide
Issue 1: I need to handle 1,3-propane sultone, but I'm unsure of the proper personal

protective equipment (PPE).

Solution: A comprehensive PPE strategy is crucial. The following table summarizes the

recommended PPE for handling 1,3-propane sultone. Always consult your institution's specific

safety protocols.
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Body Part Recommended Protection Rationale

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene for solid

form).[9]

To prevent skin absorption,

which can lead to systemic

effects.[8]

Eyes

Tightly fitting safety goggles or

a face shield in combination

with goggles.[7][8][11]

To protect against splashes

and airborne particles that can

cause eye irritation.[4]

Body

A lab coat is a minimum

requirement. For tasks with a

higher risk of splashing,

chemical-resistant coveralls

(e.g., Tyvek®) are

recommended.[9]

To prevent contamination of

personal clothing and skin.[8]

Respiratory

All work should be conducted

in a certified chemical fume

hood.[12] If there is a risk of

airborne particles, a respirator

with a particulate filter (e.g.,

P100) is necessary.[4][11] For

higher concentrations, a

supplied-air respirator may be

required.[5]

To prevent inhalation, a

primary route of exposure.[5]

Issue 2: A small amount of 1,3-propane sultone has spilled outside the fume hood.

Solution: Follow these steps for a minor spill, ensuring you are wearing appropriate PPE.

Alert personnel: Immediately inform others in the vicinity.

Isolate the area: Prevent access to the spill area.

Cleanup:

If it is a solid, carefully sweep it into a sealable container for hazardous waste. Moisten the

solid slightly with water to prevent dust from becoming airborne.[4] Do not use a standard
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vacuum cleaner; a HEPA-filtered vacuum designed for hazardous dust may be used if

available.[4][8]

If it is a liquid, absorb the spill with an inert material like sand, earth, or vermiculite.[8]

Place the absorbent material into a sealed container for hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste

according to your institution's guidelines.[12]

For major spills, evacuate the area immediately and contact your institution's emergency

response team.[8]

Issue 3: I am concerned about the accumulation of 1,3-propane sultone in my experimental

setup.

Solution: Proper experimental design and hygiene are key to preventing accumulation.

Designated Area: All work with 1,3-propane sultone should be performed in a designated

area, such as a specific fume hood, that is clearly marked with a "CANCER HAZARD"

warning.[12]

Equipment: Use dedicated equipment (glassware, stir bars, etc.) for 1,3-propane sultone
work. This equipment should be labeled and not removed from the designated area without

proper decontamination.[12]

Decontamination: Decontaminate all surfaces and equipment after each use.

Waste Management: Have clearly labeled hazardous waste containers ready in the

designated area for all solid and liquid waste contaminated with 1,3-propane sultone.[12]

Quantitative Data Summary
The following tables provide a summary of key quantitative data for 1,3-propane sultone.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 1120-71-4[5]

Molecular Formula C₃H₆O₃S[5]

Molecular Weight 122.14 g/mol [1]

Appearance
White crystalline solid or colorless liquid above

31°C (88°F)[1][3][5]

Melting Point 31°C (88°F)[1][5]

Boiling Point 112°C (234°F) at 1.4 mmHg[1]

Solubility in Water 10 g/100 mL (moderate)[1][4]

Specific Gravity 1.392[8]

Flash Point >110°C (>230°F)[4]

Table 2: Occupational Exposure Limits and Guidelines

Organization Limit/Guideline Notes

OSHA None established[5] -

NIOSH
Lowest Feasible

Concentration[9]

Classified as a potential

occupational carcinogen.[5]

ACGIH

A3: Confirmed Animal

Carcinogen with Unknown

Relevance to Humans[4][10]

-

Various Jurisdictions

Initial Threshold Screening

Level (ITSL): 2 µg/m³ (annual

average)[11]

This is a screening level and

not a formal occupational

exposure limit.

Poland

Maximum Allowable

Concentration (MAC): 7

µg/m³[13]

-
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Experimental Protocols
Protocol: General Procedure for Handling 1,3-Propane Sultone in a Reaction

This protocol outlines the general steps for safely using 1,3-propane sultone in a typical

laboratory reaction. Note: This is a template and must be adapted to the specifics of your

experiment and institutional safety policies.

Preparation and Pre-Reaction Setup:

1. Ensure a certified chemical fume hood with a face velocity of at least 100 feet per minute

is used.[12]

2. Set up a designated area within the fume hood for the experiment.

3. Post a "CANCER HAZARD" warning sign in the designated area.[12]

4. Ensure an emergency shower and eyewash station are readily accessible.[12]

5. Don all required PPE as outlined in the troubleshooting guide.

6. Have all necessary glassware, reagents, and waste containers inside the fume hood

before starting.

Weighing and Dispensing:

1. Weigh the solid 1,3-propane sultone in a tared, sealed container within the fume hood to

minimize the risk of airborne dust.

2. If transferring as a liquid (if the ambient temperature is above its melting point), use a

syringe or cannula transfer technique to avoid open pouring.

Running the Reaction:

1. Perform all reaction steps within the closed system of the fume hood.

2. Continuously monitor the reaction for any signs of unexpected events.
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Work-up and Purification:

1. Quench the reaction carefully within the fume hood.

2. Perform all extractions, filtrations, and other purification steps within the fume hood.

Post-Reaction Cleanup and Decontamination:

1. Decontaminate all glassware and equipment that came into contact with 1,3-propane
sultone.

2. Wipe down all surfaces in the designated area with an appropriate decontaminating

solution.

3. Properly seal and label all waste containers.

Waste Disposal:

1. Dispose of all solid and liquid waste contaminated with 1,3-propane sultone as

hazardous waste according to institutional protocols.[12] This includes gloves, pipette tips,

and paper towels.[12]

Documentation:

1. Record the details of the experiment, including the amounts of 1,3-propane sultone used

and any deviations from the protocol.
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Caption: Workflow for the safe handling of 1,3-propane sultone.
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Spill of 1,3-Propane Sultone Occurs
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Caption: Decision tree for responding to a 1,3-propane sultone spill.
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Examples

Examples

Hierarchy of Controls for
1,3-Propane Sultone Exposure
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(Most Effective)

Engineering Controls

Administrative Controls Chemical Fume Hood Glovebox

Personal Protective Equipment (PPE)
(Least Effective) Training & SOPs Designated Areas

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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